Cas no 77747-40-1 ((4-hydroxy-6-methylpyrimidin-2-yl)urea)

• Product Name: (4-hydroxy-6-methylpyrimidin-2-yl)urea
• CAS No: 77747-40-1
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 1788542
• PubChem ID: 135408702
• Update Time: 2025-06-15

(4-hydroxy-6-methylpyrimidin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• (6-methyl-4-oxo-1h-pyrimidin-2-yl)urea
• NSC60688
• AC1L6JAH
• AC1Q2P04
• (4-Methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-harnstoff
• SureCN12462229
• AKOS002676053
• SBB082850
• 6-Methyl-2-ureido-4(3H)-pyrimidinone
• (4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-urea
• SureCN512500
• CTK5E4856
• NSC60688; AC1L6JAH; AC1Q2P04; (4-Methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-harnstoff; SureCN12462229; AKOS002676053; SBB082850; 6-Methyl-2-ureido-4(3H)-pyrimidinone; (4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-urea; SureCN512500; CTK5E4856; 6-methyl-2-ureido-4(3H)-pyrimidinone;
• 1-(4-Hydroxy-6-methylpyrimidin-2-yl)urea
• SCHEMBL12462229
• (4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)urea
• (4-hydroxy-6-methylpyrimidin-2-yl)urea
• SCHEMBL512500
• AKOS024332484
• (4-methyl-6-oxo-1H-pyrimidin-2-yl)urea
• DTXSID70289406
• NSC-60688
• 77747-40-1

• Inchi： 1S/C6H8N4O2/c1-3-2-4(11)9-6(8-3)10-5(7)12/h2H,1H3,(H4,7,8,9,10,11,12)
• InChI Key： GWBGGJASGYDQMF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(NC(N)=O)N1

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 96.58
• LogP: 0.34220

Additional information on (4-hydroxy-6-methylpyrimidin-2-yl)urea

Recent Advances in the Study of (4-hydroxy-6-methylpyrimidin-2-yl)urea (CAS: 77747-40-1) in Chemical Biology and Pharmaceutical Research

The compound (4-hydroxy-6-methylpyrimidin-2-yl)urea, with the CAS registry number 77747-40-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic urea derivative has shown promising potential in various applications, including drug development and agrochemical formulations. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biological activities, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of more complex molecules. Researchers have reported that (4-hydroxy-6-methylpyrimidin-2-yl)urea serves as a versatile intermediate in the preparation of pyrimidine-based pharmaceuticals. Its unique structural features, including the presence of both hydroxy and urea functional groups, allow for diverse chemical modifications, enabling the development of novel compounds with enhanced biological activities. Recent synthetic methodologies have emphasized green chemistry approaches, reducing the environmental impact of its production while maintaining high yields and purity.

In the realm of pharmaceutical research, (4-hydroxy-6-methylpyrimidin-2-yl)urea has been investigated for its potential therapeutic applications. Preliminary studies suggest that derivatives of this compound exhibit notable antimicrobial and antifungal properties, with some showing activity against drug-resistant strains. Molecular docking simulations have revealed that these derivatives can interact with key enzymatic targets in pathogenic microorganisms, providing a basis for the design of new antimicrobial agents. Additionally, its structural similarity to certain nucleobases has prompted research into its potential use in antiviral and anticancer therapies, although these applications remain in the early stages of investigation.

The agrochemical industry has also shown interest in (4-hydroxy-6-methylpyrimidin-2-yl)urea due to its herbicidal properties. Recent field trials have demonstrated its effectiveness as a selective herbicide, particularly in controlling broadleaf weeds in cereal crops. Researchers have been working to optimize its formulation to improve efficacy while minimizing environmental persistence. These efforts have included the development of slow-release formulations and combinations with other active ingredients to enhance weed control and reduce the likelihood of resistance development.

From a mechanistic perspective, advanced spectroscopic techniques and computational modeling have provided new insights into the compound's behavior at the molecular level. Nuclear magnetic resonance (NMR) studies have elucidated its tautomeric equilibria in solution, while X-ray crystallography has revealed its solid-state structure. These structural analyses are crucial for understanding its reactivity and interactions with biological targets. Furthermore, quantum chemical calculations have been employed to predict its physicochemical properties and reactivity patterns, facilitating the rational design of derivatives with improved characteristics.

Recent toxicological assessments of (4-hydroxy-6-methylpyrimidin-2-yl)urea have contributed to a better understanding of its safety profile. While the compound itself shows relatively low acute toxicity, researchers have emphasized the importance of thorough evaluation of its metabolites and degradation products. Ecotoxicological studies have investigated its effects on non-target organisms, providing data essential for regulatory approval processes. These studies have informed the development of safer application protocols and environmental risk mitigation strategies.

Looking forward, the research community anticipates several promising directions for (4-hydroxy-6-methylpyrimidin-2-yl)urea. One area of particular interest is its potential application in metal-organic frameworks (MOFs) and other advanced materials. Its ability to coordinate with metal ions through its heteroatoms makes it a candidate for designing functional materials with applications in catalysis, sensing, and drug delivery. Additionally, ongoing structure-activity relationship studies aim to identify the key molecular features responsible for its biological activities, which could lead to more potent and selective derivatives.

In conclusion, (4-hydroxy-6-methylpyrimidin-2-yl)urea (CAS: 77747-40-1) represents a multifaceted compound with significant potential across chemical, biological, and pharmaceutical domains. Recent research has expanded our understanding of its properties and applications, while also identifying new opportunities for exploration. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and agricultural chemicals. Continued interdisciplinary collaboration will be essential to fully realize its potential and address the challenges associated with its development and application.